Cas no 937-62-2 (4-Methylphenyl Chloroformate)

4-Methylphenyl Chloroformate structure
4-Methylphenyl Chloroformate structure
Product Name:4-Methylphenyl Chloroformate
CAS No:937-62-2
Molecular Formula:C8H7ClO2
Molecular Weight:170.59298157692
MDL:MFCD00013255
CID:811901
PubChem ID:70304

4-Methylphenyl Chloroformate Properties

Names and Identifiers

    • Carbonochloridic acid,4-methylphenyl ester
    • 4-Methylphenyl chloroformate
    • P-TOLYL CHLOROFORMATE
    • 1-chlorocarbonyloxy-4-methyl-benzene
    • 4-toluyl chloroformate
    • 4-tolyl chloroformate
    • Chloroformic acid 4-methylphenyl ester
    • Chloroformic acid p-tolyl ester
    • Phenyl chloroformate
    • p-Tolyl chloroforMate 5GR
    • Formic acid, chloro-, p-tolyl ester (6CI, 7CI, 8CI)
    • 4-Methylphenyl carbonochloridate
    • p-Methylphenoxycarbonyl chloride
    • p-Methylphenyl chlorocarbonate
    • p-Methylphenyl chloroformate
    • p-Tolyl carbonochloridate
    • EINECS 213-332-8
    • SCHEMBL652260
    • NS00042341
    • p-tolyl-chloroformate
    • STR05248
    • 4-(methyl)phenyl chloroformate
    • DTXSID80918199
    • p-Tolyl chloroformate, 97%
    • DB-057430
    • Tolyl chloroformate
    • p-Tolylchloroformate
    • (4-methylphenyl) carbonochloridate
    • 52286-75-6
    • 4-tolylchloroformate
    • EINECS 257-815-1
    • MFCD00013255
    • EN300-270970
    • AKOS026730747
    • 937-62-2
    • MDL： MFCD00013255
    • InChIKey： XOFZPIYYMJUNRG-UHFFFAOYSA-N
    • Inchi： 1S/C8H7ClO2/c1-6-2-4-7(5-3-6)11-8(9)10/h2-5H,1H3
    • SMILES： O=C(OC1C=CC(C)=CC=1)Cl

Computed Properties

  • Exact Mass: 170.013457g/mol
  • Surface Charge: 0
  • XLogP3: 3.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 170.013457g/mol
  • Monoisotopic Mass: 170.013457g/mol
  • Topological Polar Surface Area: 26.3Ų
  • Heavy Atom Count: 11
  • Complexity: 139
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 2.73260
  • PSA: 26.30000
  • Refractive Index: n20/D 1.5099(lit.)
  • Boiling Point: 99.5 °C/20 mmHg(lit.)
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C
  • Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
  • Color/Form: colorless liquid
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive
  • Density: 1.188 g/mL at 25 °C(lit.)

4-Methylphenyl Chloroformate Security Information

4-Methylphenyl Chloroformate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

4-Methylphenyl Chloroformate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003UHZ-500mg
P-TOLYL CHLOROFORMATE
 937-62-2
500mg
 $72.00 2024-04-20
A2B Chem LLC
AB78695-500mg
P-TOLYL CHLOROFORMATE
 937-62-2
500mg
 $76.00 2024-07-18
Aaron
AR003UQB-5g
p-Tolyl chloroformate
 937-62-2 99%
5g
 $67.00 2025-01-22
abcr
AB237771-5 g
4-Methylphenyl chloroformate; .
 937-62-2
5g
 €75.90 2022-06-11
Ambeed
A762908-5g
p-Tolylchloroformate
 937-62-2 97%
5g
 $125.0
Apollo Scientific
OR1994-500mg
4-Methylphenyl chloroformate
 937-62-2
500mg
 £25.00 2024-05-25
Cooke Chemical
S521378-5g
p-Tolyl chloroformate
 937-62-2 97%
5g
 RMB 506.47 2025-02-20
Enamine
EN300-270970-0.05g
4-methylphenyl carbonochloridate
 937-62-2 95.0%
0.05g
 $19.0 2025-03-20
TRC
M339423-50mg
4-Methylphenyl Chloroformate
 937-62-2
50mg
 $ 50.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01865-5g
P-TOLYLCHLOROFORMATE
 937-62-2 97%
5g
 ¥888.0 2024-07-19

4-Methylphenyl Chloroformate Synthesis

Synthetic Circuit 1

937-62-2 937-62-2
Reaction Conditions
Reference
Synthesis and pesticidal activity of alkylthiomethylphenyl N-methyl- or N,N-dimethylcarbamates
Konecny, V., Chemical Papers, 1985, 39(3), 413-27

Synthetic Circuit 2

937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Toluene ;  24 h, rt
Reference
Synthesis and antiproliferative activity of novel methylselenocarbamates
Romano, Beatriz; Font, Maria; Encio, Ignacio; Palop, Juan Antonio; Sanmartin, Carmen, European Journal of Medicinal Chemistry, 2014, 83, 674-684

Synthetic Circuit 3

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt
Reference
Rhodium-catalyzed atroposelective access to trisubstituted olefins via C-H bond olefination of diverse arenes
Zhu, Xiaohan; Mi, Ruijie; Yin, Jie; Wang, Fen; Li, Xingwei, Chemical Science, 2023, 14(29), 7999-8005

Synthetic Circuit 4

937-62-2 937-62-2
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 - 5 °C
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  1 h, 0 - 5 °C; 2 h, rt
Reference
Novel artemisinin derivatives with potent anticancer activities and the anti-colorectal cancer effect by the mitochondria-mediated pathway
Lin, Lan; Lu, Wenyu; Dai, Tianzhi; Chen, Huan; Wang, Tong; et al, Bioorganic Chemistry, 2021, 106,

Synthetic Circuit 5

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Toluene ;  0 °C
1.2 0 °C; 1 - 4 h, rt
Reference
Versatile Cp*Co(III)(LX) Catalyst System for Selective Intramolecular C-H Amidation Reactions
Lee, Jia ; Lee, Jeonghyo ; Jung, Hoimin ; Kim, Dongwook ; Park, Juhyeon; et al, Journal of the American Chemical Society, 2020, 142(28), 12324-12332

Synthetic Circuit 6

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  cooled; 1 h, 0 - 5 °C; 2 h, rt
Reference
Artemisinin derivative containing piperazine ring and fluorine element and preparation method and application thereof in preparing antitumor drug
, China, , ,

Synthetic Circuit 7

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Chloroform ;  1 h, 0 - 5 °C; 2 h, rt
Reference
Synthesis and biological activities of 1H-indole-1-carboxylic acid aryl esters as a marine antifouling coating
Wang, Xuemei; Wang, Xuan; Dong, Miao; Li, Zhiming; Liu, Zhongxin; et al, Journal of Coatings Technology and Research, 2020, 17(2), 553-561

Synthetic Circuit 8

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: N,N-Diethylaniline Solvents: Toluene ;  15 min, cooled
1.2 7 min, cooled; 2 h, rt
Reference
Visible-Light-Induced Intramolecular C(sp2)-H Amination and Aziridination of Azidoformates via a Triplet Nitrene Pathway
Zhang, Yipin; Dong, Xunqing; Wu, Yanan; Li, Guigen ; Lu, Hongjian, Organic Letters, 2018, 20(16), 4838-4842

Synthetic Circuit 9

937-62-2 937-62-2
Reaction Conditions
1.1 120 °C
Reference
Method for industrial production of p-hydroxy benzaldehyde from p-tolyl chloroformate as raw material
, China, , ,

Synthetic Circuit 10

937-62-2 937-62-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  cooled; 1 h, cooled; 0.5 h, cooled; rt; rt; 3 - 5 h, reflux
Reference
Synthesis and antifouling properties of 3-oxobenzo[d]Isothiazole-2(3H)-phenyl formic esters
Wei, Jie; Wang, Xuyu; Chen, Huayong; Wang, Xianghui; Lin, Qiang; et al, Tuliao Gongye, 2014, 44(9), 15-19

Synthetic Circuit 11

80607-98-3 80607-98-3
937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: Tetraphenylphosphonium chloride ;  5 min, rt → 250 °C
Reference
Phosphorus catalysts for decarbonylation reaction
, United States, , ,

Synthetic Circuit 12

80607-98-3 80607-98-3
937-62-2 937-62-2
Reaction Conditions
1.1 Catalysts: Tetraphenylphosphonium chloride ;  5 h, rt → 250 °C
Reference
Decarbonylation process and catalysts for the removal of carbon monoxide from compounds containing a COCO2 structural unit
, European Patent Organization, , ,

Synthetic Circuit 13

937-62-2 937-62-2
Reaction Conditions
Reference
Preparation of carbonates of fenicol as antibiotic prodrugs
, United States, , ,

Synthetic Circuit 14

937-62-2 937-62-2
Reaction Conditions
Reference
Method for preparing (un)substituted aryl chloroformates
, World Intellectual Property Organization, , ,

Synthetic Circuit 15

937-62-2 937-62-2
Reaction Conditions
Reference
Aryl chloroformates
, Federal Republic of Germany, , ,

Synthetic Circuit 16

937-62-2 937-62-2
Reaction Conditions
Reference
Immonium salts and derivatives
, United States, , ,

Synthetic Circuit 17

937-62-2 937-62-2
Reaction Conditions
Reference
N-[[4-(Chloromethyl)phenoxy]methylene]-N,N-dimethylimmonium chloride
, United States, , ,

Synthetic Circuit 18

937-62-2 937-62-2
Reaction Conditions
Reference
Cytotoxic compounds. XVII. o-,m-, and p-Bis(2-chloroethylamino)phenol, p-[N-(2-chloroethyl)methylamino]phenol, N,N-bis(2-chloroethyl)-p-phenylenediamine, and N,N-bis(2-chloroethyl)-N'-methyl-p-phenylenediamine as sources of biologically active carbamates
Edwards, Peter D.; Foster, Duncan L. D.; Owen, Leonard N.; Pringle, Michael J., Journal of the Chemical Society, 1973, (20), 2397-402

Synthetic Circuit 19

937-62-2 937-62-2
Reaction Conditions
Reference
Hydroxybenzaldehydes from cresols
, Federal Republic of Germany, , ,

4-Methylphenyl Chloroformate Raw materials

4-Methylphenyl Chloroformate Preparation Products

4-Methylphenyl Chloroformate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:937-62-2)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:937-62-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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